2-Chloro-3-[2,6-dichloro-4-(trifluoromethyl)phenyl]propanenitrile

• IUPAC Name: 2-chloro-3-[2,6-dichloro-4-(trifluoromethyl)phenyl]propanenitrile
• InChI: InChI=1S/C10H5Cl3F3N/c11-6(4-17)3-7-8(12)1-5(2-9(7)13)10(14,15)16/h1-2,6H,3H2
• InChI Key: SNWKIBZOADQKKI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)CC(C#N)Cl)Cl)C(F)(F)F
• Molecular Formula: C10H5Cl3F3N
• Molecular Weight: 302.5 g/mol

Description

2-Chloro-3-[2,6-dichloro-4-(trifluoromethyl)phenyl]propanenitrile is a chemical compound with the molecular formula C10H5Cl3F3N and a molecular weight of 302.51. It is used in the synthesis of various chemical products.

Synthesis Analysis

The synthesis of this compound involves various chemical reactions. For instance, 2,6-Dichloro-4-(trifluoromethyl)aniline may be employed for the synthesis of 1-[2,6-di­chloro-4-(tri­fluoro­methyl)­phenyl]-5-[(4-nitro­phenyl)­methyl­ene­imino]-1H-pyrazole-3-carbo­nitrile. More detailed synthesis methods can be found in the literature.

Molecular Structure Analysis

The molecular structure of this compound includes a propanenitrile group attached to a phenyl ring that is substituted with two chlorine atoms and a trifluoromethyl group. More detailed structural analysis can be obtained using computational methods or experimental techniques such as X-ray crystallography.

Chemical Reactions Analysis

This compound can participate in various chemical reactions. For instance, it can undergo substitution reactions with primary amines. More detailed information about its reactivity can be found in the literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are determined by its molecular structure. It contains a trifluoromethyl group and a dichlorophenyl group, which can bestow distinctive physical-chemical properties. More detailed property data can be obtained from chemical databases.

Safety and Hazards

Safety data for this compound indicates that it may pose certain hazards. For instance, it has been classified as Acute Tox. 3 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. More detailed safety information can be found in the Material Safety Data Sheet.

Future Directions

The future directions for this compound are likely to be influenced by its potential applications. For instance, its derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds. Therefore, research into its synthesis, properties, and applications is likely to continue.

Mechanism of Action

Target of Action

Compounds with similar structures are often used in the synthesis of agrochemicals and pharmaceuticals . Therefore, it’s plausible that this compound may interact with a variety of biological targets depending on its specific application.

Mode of Action

It’s known that the trifluoromethyl group often contributes to the biological activity of compounds . The presence of the trifluoromethyl group can enhance the lipophilicity and metabolic stability of a compound, potentially influencing its interaction with biological targets .

Biochemical Pathways

Compounds with similar structures are often involved in suzuki–miyaura cross-coupling reactions . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming reaction, which is widely used in organic synthesis .

Pharmacokinetics

The trifluoromethyl group is known to enhance the metabolic stability of compounds , which could potentially influence the compound’s bioavailability.

Result of Action

The trifluoromethyl group is known to enhance the biological activity of compounds , suggesting that this compound could have significant effects at the molecular and cellular level.